Cas no 892757-72-1 (7-(diethylamino)-3-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one)

• Product Name: 7-(diethylamino)-3-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one
• CAS No: 892757-72-1
• MF: C₂₃H₂₃N₃O₅
• MW: 421.445825815201
• CID: 5422790
• Update Time: 2025-09-23

7-(diethylamino)-3-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(diethylamino)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-one
• 7-(diethylamino)-3-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

• Inchi： 1S/C23H23N3O5/c1-5-26(6-2)16-9-7-14-11-17(23(27)30-19(14)13-16)22-24-21(25-31-22)15-8-10-18(28-3)20(12-15)29-4/h7-13H,5-6H2,1-4H3
• InChI Key： YCTXIXSSPCKQPJ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC(N(CC)CC)=C2)C=C1C1ON=C(C2=CC=C(OC)C(OC)=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-(diethylamino)-3-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

Comprehensive Analysis of 7-(diethylamino)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one (CAS No. 892757-72-1)

The compound 7-(diethylamino)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one (CAS No. 892757-72-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including a coumarin core and an oxadiazole moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe due to its diethylamino group, which enhances its photophysical properties. This compound is also being explored for its role in bioimaging and sensor development, aligning with current trends in nanotechnology and diagnostics.

One of the most intriguing aspects of 7-(diethylamino)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one is its ability to interact with biological systems. The 3,4-dimethoxyphenyl group contributes to its lipophilicity, which is crucial for membrane permeability in cellular studies. Recent studies have highlighted its potential in targeted drug delivery, a hot topic in pharmaceutical research. Additionally, its oxadiazole ring is known for its stability and versatility, making it a valuable scaffold in drug design. These properties have led to a surge in searches for "coumarin-based fluorescent probes" and "oxadiazole derivatives in medicine," reflecting the growing interest in this compound.

From a synthetic chemistry perspective, the preparation of 7-(diethylamino)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one involves multi-step reactions, including the formation of the 1,2,4-oxadiazole ring. This process is often optimized for yield and purity, as discussed in recent publications. The compound's CAS No. 892757-72-1 is frequently searched in academic databases, indicating its relevance in ongoing research. Moreover, its potential applications in optoelectronic devices have sparked interest in the materials science community, particularly for developing organic light-emitting diodes (OLEDs) and solar cells.

Environmental and safety considerations are also critical when working with 7-(diethylamino)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one. While it is not classified as hazardous, proper handling and disposal protocols must be followed to ensure laboratory safety. Researchers often inquire about "safe handling of coumarin derivatives" and "oxadiazole toxicity," emphasizing the need for clear guidelines. The compound's stability under various conditions is another area of interest, particularly for long-term storage and industrial applications.

In conclusion, 7-(diethylamino)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one (CAS No. 892757-72-1) represents a versatile and promising compound with wide-ranging applications. Its unique combination of fluorescent properties, biological activity, and chemical stability makes it a subject of ongoing research. As interest in advanced materials and targeted therapies continues to grow, this compound is likely to remain at the forefront of scientific exploration.